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Compound of Interest

Compound Name: 5-Methoxytracheloside

Cat. No.: B15595627

An In-depth Technical Guide to the Discovery and Origin of Tracheloside

Disclaimer: Initial research for the compound "5-Methoxytracheloside" did not yield specific
results. This guide focuses on the closely related and well-documented lignan glycoside,
Tracheloside. The chemical structure of Tracheloside inherently contains methoxy groups, and
it is plausible that "5-Methoxytracheloside"” may be a specific, less common derivative or an
alternative nomenclature. This document provides a comprehensive overview of the discovery,
origin, chemical properties, and biological activities of Tracheloside based on available
scientific literature.

Discovery and Origin

Tracheloside is a naturally occurring lignan glycoside. It was first isolated from plants of the
genus Trachelospermum, belonging to the Apocynaceae family.[1][2][3] Notably, it has been
identified in Trachelospermum asiaticum and Trachelospermum jasminoides.[4][5][6]
Subsequently, Tracheloside was also isolated from the seeds of safflower (Carthamus
tinctorius), a plant from the Asteraceae family. The presence of Tracheloside in these distinct
plant families highlights its potential for broader distribution in the plant kingdom.

The genus Trachelospermum is a rich source of various bioactive compounds, including
lignans, triterpenoids, and flavonoids.[1] Lignans, such as Tracheloside and its aglycone,
trachelogenin, are significant constituents of these plants.[2][7]

Chemical and Physical Properties
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The chemical and physical properties of Tracheloside have been characterized through various
spectroscopic and analytical techniques. A summary of these properties is presented in Table
1.

Property Value Source
Molecular Formula C27H34012 [4115]1[8]
Molecular Weight 550.6 g/mol [4115]

(3S,4S)-4-[(3,4-
dimethoxyphenyl)methyl]-3-
hydroxy-3-[[3-methoxy-4-
[(2S,3R,4S,5S,6R)-3,4,5-

IUPAC Name ) [5]
trihydroxy-6-
(hydroxymethyl)oxan-2-
ylloxyphenyl]methylloxolan-2-

one
CAS Number 33464-71-0 [4][5]
Class Lignan Glycoside [819]
Not specified in the provided
Appearance
results
Solubility Soluble in methanol [2]

Experimental Protocols
Isolation and Purification of Tracheloside from
Carthamus tinctorius Seeds

The following is a generalized protocol for the isolation of Tracheloside based on
methodologies reported for its extraction from safflower seeds.

o Extraction:

o Dried and powdered seeds of Carthamus tinctorius are extracted with methanol (MeOH) at
room temperature.
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o The methanolic extract is then concentrated under reduced pressure to yield a crude
extract.

e Fractionation:

o The crude extract is suspended in water and partitioned successively with solvents of
increasing polarity, such as n-hexane, ethyl acetate (EtOAc), and n-butanol (n-BuOH).

o The bioactive fractions, typically the EtOAc and n-BuOH fractions, are collected for further
separation.

o Chromatographic Separation:
o The active fraction is subjected to column chromatography on a silica gel column.

o Elution is performed with a gradient of chloroform-methanol (CHCI3-MeOH) or a similar
solvent system.

o Fractions are collected and monitored by thin-layer chromatography (TLC).
 Purification:

o Fractions containing Tracheloside are combined and further purified using preparative
high-performance liquid chromatography (HPLC).

o A C18 column is typically used with a mobile phase consisting of a gradient of acetonitrile
and water.

e Structure Elucidation:

o The structure of the purified compound is confirmed using spectroscopic methods,
including Nuclear Magnetic Resonance (NMR) (*H-NMR, 13C-NMR, COSY, HMQC,
HMBC) and Mass Spectrometry (MS).

Visualizations
Chemical Structure of Tracheloside
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Need Custom Synthesis?

BenchChem offers custom synthesis for rare earth carbides and specific isotopiclabeling.

Email: info@benchchem.com or Request Quote Online.
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Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUO) and is strictly not
intended for diagnostic or therapeutic procedures. While BenchChem strives to provide
accurate protocols, we make no warranties, express or implied, regarding the fitness of this
product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent
suits your experiment? [Contact our Ph.D. Support Team for a compatibility check]

Need Industrial/Bulk Grade? Request Custom Synthesis Quote
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